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Compound Name: o
yl)acetic acid

Cat. No.: B079721

An In-depth Technical Guide to 2-(3,5-Dimethyladamantan-1-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adamantane and its derivatives have emerged as a significant class of compounds in
medicinal chemistry and materials science. Their unique rigid, cage-like structure and lipophilic
nature make them valuable moieties for designing molecules with enhanced pharmacokinetic
and pharmacodynamic properties.[1] This guide focuses on a specific derivative, 2-(3,5-
Dimethyladamantan-1-yl)acetic acid, providing a comprehensive overview of its chemical
identity, synthesis, and analytical characterization, tailored for professionals in research and
drug development. This compound, with its structural similarities to established neuroactive
agents, represents a promising scaffold for the development of new therapeutics.

Chemical Identity and Physicochemical Properties

The foundational step in any scientific investigation of a chemical compound is its
unambiguous identification. 2-(3,5-Dimethyladamantan-1-yl)acetic acid is registered under
the CAS number 14202-14-3.[2] Its molecular structure consists of a dimethyl-substituted
adamantane cage linked to an acetic acid group at a bridgehead carbon.

Core Structural and Physical Data
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A summary of the key physicochemical properties of 2-(3,5-Dimethyladamantan-1-yl)acetic
acid is presented in the table below. These parameters are crucial for its handling, formulation,
and application in experimental settings.

Property Value Source

CAS Number 14202-14-3 [2][3]

2-(3,5-dimethyl-1-
IUPAC Name ) ) [2]
adamantyl)acetic acid

Molecular Formula C14H2202 [3]
Molecular Weight 222.32 g/mol [2][3]
Melting Point 110-115°C [3]
Boiling Point 339.2 £ 10.0 °C at 760 mmHg [3]
Density 1.1+0.1 g/cm3 [3]
Physical Form Powder [4]
Solubility Slightly soluble in water [4]

Synthesis of 2-(3,5-Dimethyladamantan-1-yl)acetic
Acid

While a specific, detailed protocol for the synthesis of 2-(3,5-Dimethyladamantan-1-yl)acetic
acid is not readily available in published literature, a plausible and efficient synthetic route can

be devised based on established adamantane chemistry. The most logical approach involves a
two-step process starting from the commercially available 1,3-dimethyladamantane:

o Carboxylation of 1,3-Dimethyladamantane: Introduction of a carboxylic acid group at a
bridgehead position.

o Homologation: Extension of the carbon chain by one methylene group to yield the final acetic
acid derivative.

Proposed Synthetic Pathway
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The following diagram illustrates the proposed synthetic workflow.
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Step 1: Carboxylation

(1,3-Dimethyladamantane)

Formic acid, H2SOa

G-Carboxy-B,S-dimethyladamantana

Step 2: Arndt-Eistert Homologation

G—Carboxy—3,5—dimethyladamantana

SOClz

Acyl Chloride Intermediate)

CH2N:2

(Diazoketone Intermediate)

Ag2Q, H20 (Wolff Rearrangement)

(2-(3,5—DimethyIadamantan—l—yl)acetic acia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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